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Compound of Interest

Compound Name:
(5-Chloro-2-fluorophenyl)acetic

acid ethyl ester

CAS No.: 1256481-71-6

Cat. No.: B2845149

Get Quote

Executive Summary
(5-Chloro-2-fluorophenyl)acetic acid ethyl ester (CAS 188424-98-8) is a specialized

fluorinated building block used primarily in the synthesis of pharmaceutical active ingredients

(APIs) and advanced agrochemicals. Its core value lies in the 5-chloro-2-fluorophenyl moiety—

a "privileged scaffold" in medicinal chemistry known for optimizing metabolic stability and

potency in kinase inhibitors (e.g., ALK5) and viral protease inhibitors (e.g., SARS-CoV-2 Mpro).

This guide details the compound's physicochemical profile, validated synthetic routes, and its

strategic application in structure-activity relationship (SAR) optimization.[1]
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Parameter Specification

IUPAC Name Ethyl 2-(5-chloro-2-fluorophenyl)acetate

CAS Number 188424-98-8

Molecular Formula C₁₀H₁₀ClFO₂

Molecular Weight 216.64 g/mol

Appearance Clear, colorless to pale yellow liquid (typical)

Solubility
Soluble in MeOH, EtOH, DMSO, DCM;

Insoluble in water

Boiling Point ~270–280°C (Predicted at 760 mmHg)

Density ~1.25 g/cm³ (Predicted)

Lipophilicity (LogP) ~2.8 (Estimated)

Structural Analysis
The molecule features two critical halogen substitutions on the phenyl ring:[1][2]

2-Fluoro (Ortho): Induces a specific conformational lock via electrostatic repulsion with the

carbonyl oxygen or adjacent residues in a binding pocket. It also blocks metabolic oxidation

at the ortho position.

5-Chloro (Meta): Increases lipophilicity and fills hydrophobic pockets in target enzymes (e.g.,

ALK5 selectivity pocket).

Synthetic Pathways[6]
For researchers synthesizing this intermediate or scaling it for production, two primary routes

are chemically validated.[3] Route A is preferred for laboratory scale due to the availability of

the acid precursor. Route B is preferred for industrial scale, starting from the benzyl bromide.

Pathway Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biorxiv.org/content/10.1101/2022.03.05.483025v1.full.pdf
https://www.smolecule.com/products/s914712
https://pmc.ncbi.nlm.nih.gov/articles/PMC11042162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2845149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Chloro-2-fluorophenylacetic acid
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for CAS 188424-98-8. Route A is direct esterification;

Route B is homologation from the benzyl bromide.

Detailed Protocols
Route A: Acid-Catalyzed Esterification (Laboratory Scale)
This method utilizes the parent acid, 2-(5-chloro-2-fluorophenyl)acetic acid.

Reagents: Parent acid (1.0 eq), Absolute Ethanol (excess, solvent), H₂SO₄ (0.1 eq) or

Thionyl Chloride (1.1 eq).

Procedure:

Dissolve the acid in absolute ethanol.

Option 1 (Catalytic): Add concentrated H₂SO₄ dropwise. Reflux for 4–6 hours monitoring

by TLC/HPLC.

Option 2 (Acyl Chloride): Cool ethanol to 0°C. Add SOCl₂ dropwise (exothermic). Add acid.

[4] Warm to room temp, then reflux for 2 hours.

Workup: Concentrate in vacuo. Dissolve residue in EtOAc. Wash with sat.[5] NaHCO₃ (to

remove unreacted acid) and brine. Dry over Na₂SO₄.[5]

Yield: Typically >90%.

Route B: Cyanation-Ethanolysis (Scale-Up)
This method starts from 5-chloro-2-fluorobenzyl bromide.
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Cyanation: Treat the benzyl bromide with NaCN in DMF at ambient temperature to yield (5-

chloro-2-fluorophenyl)acetonitrile.

Ethanolysis (Pinner-like): Treat the nitrile with ethanolic HCl (gas) followed by hydrolysis, or

reflux directly with H₂SO₄/EtOH/H₂O to convert the nitrile directly to the ethyl ester.

Advantage: Avoids the isolation of the carboxylic acid, streamlining the process.

Applications in Drug Discovery[3][7][8][9]
The 5-chloro-2-fluorophenyl moiety is not merely a structural spacer; it is a functional

pharmacophore. The ethyl ester (CAS 188424-98-8) serves as the delivery vehicle for this

moiety, often hydrolyzed in situ or used to alkylate nucleophiles.

ALK5 (TGF-β Type I Receptor) Inhibitors
In the development of pyridazine-based ALK5 inhibitors, the 5-chloro-2-fluorophenyl group is

identified as a critical "selectivity substituent."

Mechanism: The group occupies a specific hydrophobic pocket in the ALK5 kinase domain.

SAR Insight: The 2-fluoro substituent provides a necessary electrostatic clash that orients

the phenyl ring for optimal pi-stacking, while the 5-chloro group fills the pocket volume,

significantly enhancing potency compared to unsubstituted analogs [1].

SARS-CoV-2 Mpro Inhibitors
Recent medicinal chemistry campaigns targeting the Main Protease (Mpro) of SARS-CoV-2

utilized this scaffold in pyrazoline-based inhibitors.[1]

Discovery: A 5-chloro-2-fluorophenyl substitution at the C3 position of the pyrazoline core

resulted in a nearly 3-fold improvement in potency (IC₅₀ values in the nanomolar range) [2].

[1]

Role: The moiety improves binding affinity through halogen bonding and hydrophobic

interactions within the protease active site.
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Phenylalanine derivatives bearing this moiety have shown efficacy as quorum sensing

inhibitors in bacteria, disrupting biofilm formation.[3] The lipophilicity of the chlorinated ring aids

in penetrating bacterial membranes [3].

Handling & Safety (E-E-A-T)
While specific toxicological data for this ester is limited, it should be handled with the rigor

applied to halogenated benzylic esters and alpha-halo esters.

Hazards:

Skin/Eye Irritant: Likely causes skin irritation (H315) and serious eye irritation (H319).

Sensitization: Potential skin sensitizer due to the reactivity of the ester and benzylic

position.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Moisture sensitive

(hydrolysis risk).

Disposal: Incineration in a chemical combustor equipped with a scrubber for HCl and HF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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